Cas no 649738-03-4 (4-Thiazolecarboxamide,2-[[(2S)-2-[[(3,5-difluorophenyl)acetyl]amino]-1-oxopentyl]amino]-N-ethyl-N-methyl-5-(1-methylethyl)-)

• Product Name: 4-Thiazolecarboxamide,2-[[(2S)-2-[[(3,5-difluorophenyl)acetyl]amino]-1-oxopentyl]amino]-N-ethyl-N-methyl-5-(1-methylethyl)-
• CAS No: 649738-03-4
• MF: C₂₃H₃₀F₂N₄O₃S
• MW: 480.57111120224
• CID: 410306
• Update Time: 2024-01-29

4-Thiazolecarboxamide,2-[[(2S)-2-[[(3,5-difluorophenyl)acetyl]amino]-1-oxopentyl]amino]-N-ethyl-N-methyl-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxamide,2-[[(2S)-2-[[(3,5-difluorophenyl)acetyl]amino]-1-oxopentyl]amino]-N-ethyl-N-methyl-5-(1-methylethyl)-
• 4-Thiazolecarboxamide, 2-[[(2S)-2-[[2-(3,5-difluorophenyl)acetyl]amino]-1-oxopentyl]amino]-N-ethyl-N-methyl-5-(1-methylethyl)-

• Inchi： 1S/C23H30F2N4O3S/c1-6-8-17(26-18(30)11-14-9-15(24)12-16(25)10-14)21(31)28-23-27-19(20(33-23)13(3)4)22(32)29(5)7-2/h9-10,12-13,17H,6-8,11H2,1-5H3,(H,26,30)(H,27,28,31)/t17-/m0/s1
• InChI Key： MBQMWENGCDONPK-KRWDZBQOSA-N
• SMILES： S1C(C(C)C)=C(C(N(CC)C)=O)N=C1NC(=O)[C@@H](NC(CC1=CC(F)=CC(F)=C1)=O)CCC

Computed Properties

• Exact Mass: 480.2009

Experimental Properties

• Density: 1.248±0.06 g/cm3(Predicted)
• PSA: 91.4
• pka: 7.95±0.50(Predicted)